7α-Hydroxysitosterol

• CAS No.: 34427-61-7
• Product Name: 7α-Hydroxysitosterol
• Molecular Formula: C29H50O2
• Molecular Weight: 430.7 g/mol
• IUPAC Name: (3S,7S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
• Standard InChI: InChI=1S/C29H50O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-27-25(13-15-29(23,24)6)28(5)14-12-22(30)16-21(28)17-26(27)31/h17-20,22-27,30-31H,7-16H2,1-6H3/t19-,20-,22+,23-,24+,25+,26-,27+,28+,29-/m1/s1
• Standard InChIKey: SXJVFYZNUGGHRG-GDDJFQTCSA-N
• Isomeric SMILES: CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C=C4[C@@]3(CC[C@@H](C4)O)C)O)C)C(C)C
• SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)O)C)O)C)C(C)C
• Canonical SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)O)C)O)C)C(C)C
• Appearance: Powder
• Melting Point: 129-133°C
• Physical Description: Solid
• Description: Ikshusterol, also known as hydroxysitosterol, belongs to the class of organic compounds known as stigmastanes and derivatives. These are sterol lipids with a structure based on the stigmastane skeleton, which consists of a cholestane moiety bearing an ethyl group at the carbon atom C24. Thus, ikshusterol is considered to be a sterol lipid molecule. Ikshusterol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ikshusterol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, ikshusterol is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: 7-hydroxysitosterol; hydroxysitosterol
• PubChem Compound: 161816
• Last Modified: Nov 11 2021